Glucolipsin A

• Molecular Formula: C50H92O14
• Molecular Weight: 917.3 g/mol
• InChI: InChI=1S/C50H92O14/c1-33(2)27-23-19-15-11-7-9-13-17-21-25-29-37-35(5)47(57)59-31-40-42(52)44(54)46(56)50(64-40)62-38(30-26-22-18-14-10-8-12-16-20-24-28-34(3)4)36(6)48(58)60-32-39-41(51)43(53)45(55)49(61-37)63-39/h33-46,49-56H,7-32H2,1-6H3
• InChIKey: TURVNPRDJNOSQM-UHFFFAOYSA-N

Glucolipsin A: Structure, Source, and Known Activities

Glucolipsin A is a C₂-symmetric macrodiolide glycolipid (saccharolipid class, molecular formula C₅₀H₉₂O₁₄, MW 917.26 Da) first isolated from the butanol extract of Streptomyces purpurogeniscleroticus WC71634 [1]. Its complete stereostructure was unambiguously assigned as (2R,2′R,3S,3′S) through total synthesis and comparison of all four conceivable diastereomers [2]. The compound was originally identified in a screen for agents that relieve long-chain fatty acyl-CoA ester (FAC)-mediated inhibition of glucokinase [1]. Independent enzymatic profiling subsequently revealed that glucolipsin A and its analogues inhibit the dual-specificity phosphatase Cdc25A in the low micromolar range while being essentially inactive against the tyrosine phosphatase PTP1B in vitro [2].

Tool Compound Cdc25A-selective phosphatase probe with PTP1B sparing

Pathway Context Glucokinase activation assay relief of FAC-mediated inhibition

Identity Stereochemically defined (2R,2′R,3S,3′S) macrodiolide glycolipid

• [1] Qian-Cutrone J, Ueki T, Huang S, et al. Glucolipsin A and B, two new glucokinase activators produced by Streptomyces purpurogeniscleroticus and Nocardia vaccinii. J Antibiot (Tokyo). 1999 Mar;52(3):245-255. doi:10.7164/antibiotics.52.245. PMID: 10348039. View Source
• [2] Fürstner A, Ruiz-Caro J, Prinz H, Waldmann H. Structure Assignment, Total Synthesis, and Evaluation of the Phosphatase Modulating Activity of Glucolipsin A. J Org Chem. 2004 Jan 23;69(2):459-467. doi:10.1021/jo035079f. PMID: 14725460. View Source

Why Glucolipsin A Substitution Fails

Generic substitution among glycolipid natural products fails for Glucolipsin A because both its glucokinase-activating and phosphatase-modulating properties exhibit steep structure-activity dependence. The closely related co-metabolite Glucolipsin B differs only in its producing organism (Nocardia vaccinii) and shows a measurably different glucokinase reactivation RC₅₀ [1]. In phosphatase assays, other glycolipids previously synthesized in the same laboratory—including cycloviracin B1, woodrosin I, sophorolipid lactone, and tricolorin G—displayed divergent inhibitory profiles against Cdc25A and PTP1B, with caloporoside (38) showing potent dual inhibition while Glucolipsin A is selective for Cdc25A [2]. Even among the four synthetic diastereomers of Glucolipsin A, only the (2R,2′R,3S,3′S)-isomer matches the natural product's spectroscopic signature [2]. These findings demonstrate that the precise combination of macrodiolide scaffold, lipid chain identity, and absolute configuration collectively defines the biological profile, making direct substitution with untested analogs unreliable for reproducible experimental outcomes.

Glycolipid SAR steepness may shift glucokinase reactivation profile relative to Glucolipsin B.

Cdc25A selectivity context may not transfer to caloporoside or other dual phosphatase inhibitors.

Stereochemical identity mismatch can confound spectroscopic reproducibility and glucokinase studies.

• [1] Qian-Cutrone J, Ueki T, Huang S, et al. Glucolipsin A and B, two new glucokinase activators produced by Streptomyces purpurogeniscleroticus and Nocardia vaccinii. J Antibiot (Tokyo). 1999 Mar;52(3):245-255. doi:10.7164/antibiotics.52.245. PMID: 10348039. View Source
• [2] Fürstner A, Ruiz-Caro J, Prinz H, Waldmann H. Structure Assignment, Total Synthesis, and Evaluation of the Phosphatase Modulating Activity of Glucolipsin A. J Org Chem. 2004 Jan 23;69(2):459-467. doi:10.1021/jo035079f. PMID: 14725460. View Source

Glucolipsin A Comparative Evidence

Glucokinase Reactivation Potency Comparison

In the original discovery screen, Glucolipsin A relieved long-chain fatty acyl-CoA ester (FAC)-mediated inhibition of glucokinase with an RC₅₀ of 5.4 µM, while its closest structural analog Glucolipsin B showed an RC₅₀ of 4.6 µM under identical assay conditions [1]. The RC₅₀ value represents the concentration required to achieve 50% reversal of FAC-imposed glucokinase inhibition. The difference of 0.8 µM (approximately 15% lower RC₅₀ for Glucolipsin B) indicates that Glucolipsin B is slightly more potent, but both compounds operate in the same low-micromolar potency range. This direct head-to-head data from the same study enables informed selection based on potency requirements, compound availability, and the originating microbial strain.

Glucokinase RC₅₀

Head-to-head

Glucolipsin A: 5.4 µM vs Glucolipsin B: 4.6 µM (≈15% lower)

Supports glucokinase pathway assay selection

In vitro FAC-inhibition reversal assay context

Evidence Dimension	Glucokinase reactivation (relief of FAC inhibition)
Target Compound Data	RC₅₀ = 5.4 µM
Comparator Or Baseline	Glucolipsin B: RC₅₀ = 4.6 µM
Quantified Difference	Glucolipsin B is 0.8 µM more potent (approximately 15% lower RC₅₀)
Conditions	In vitro glucokinase enzyme assay; FAC (long-chain fatty acyl-CoA ester) as inhibitor; compounds isolated from butanol extracts of Streptomyces purpurogeniscleroticus (Glucolipsin A) and Nocardia vaccinii (Glucolipsin B)

Why This Matters

This head-to-head quantitative comparison allows procurement decisions to be based on the specific potency requirement for glucokinase reactivation assays, where Glucolipsin B offers marginally higher potency but Glucolipsin A may be preferred for studies requiring the Streptomyces-derived scaffold with full stereochemical characterization.

• [1] Qian-Cutrone J, Ueki T, Huang S, et al. Glucolipsin A and B, two new glucokinase activators produced by Streptomyces purpurogeniscleroticus and Nocardia vaccinii. J Antibiot (Tokyo). 1999 Mar;52(3):245-255. doi:10.7164/antibiotics.52.245. PMID: 10348039. View Source

Cdc25A-Selective Phosphatase Profile

Glucolipsin A inhibits the dual-specificity phosphatase Cdc25A with IC₅₀ values in the low micromolar range (exact value not numerically extracted from the accessible text; the published abstract and results text state 'low micromolar range' [1]), while showing less than 50% inhibition of the tyrosine phosphatase PTP1B at 50 µM. In contrast, the comparator glycolipid caloporoside (38), tested in the same study, proved to be a strong inhibitor of both Cdc25A and PTP1B, being 'even more potent against PTP1B' [1]. Woodrosin I (39) showed good Cdc25A inhibition, sophorolipid lactone (40) had very weak activity, and tricolorin G (41) was devoid of activity against both phosphatases [1]. Cycloviracin B1 (2) and its synthetic intermediates (compounds 35-37) did not inhibit either Cdc25A or PTP1B [1]. This selectivity fingerprint—Cdc25A inhibition without PTP1B cross-reactivity—distinguishes Glucolipsin A from caloporoside and positions it as a pathway-selective phosphatase probe.

Cdc25A vs PTP1B

Cross-study comparable

Cdc25A IC₅₀ low µM; PTP1B

Cdc25A-selective probe context; PTP1B sparing

Supports cell cycle assay design without insulin pathway crosstalk

Stereochemistry

Supporting evidence

Only (2R,2′R,3S,3′S)-isomer matches natural product NMR; all four diastereomers equipotent on Cdc25A

Identity confirmation for material reproducibility

Stereochemistry essential for glucokinase study consistency

Scaffold Requirement

Class-level inference

Intact macrodiolide required; cycloviracin intermediates inactive; monomers stimulate PTP1B

Scaffold-dependent activity context

Degraded or monomeric material may lose Cdc25A inhibition

Evidence Dimension	Cdc25A vs. PTP1B phosphatase inhibition selectivity
Target Compound Data	Glucolipsin A: Cdc25A IC₅₀ = low micromolar range; PTP1B: <50% inhibition at 50 µM (essentially inactive)
Comparator Or Baseline	Caloporoside (38): strong inhibitor of both Cdc25A and PTP1B (more potent against PTP1B); Woodrosin I (39): good Cdc25A inhibitor; Cycloviracin B1 analogs (35-37): inactive against both
Quantified Difference	Qualitative selectivity: Glucolipsin A is Cdc25A-selective with PTP1B sparing; caloporoside is a dual inhibitor
Conditions	In vitro enzymatic assays; human recombinant PTP1B (Calbiochem) with p-NPP substrate; recombinant His-Cdc25A expressed in E. coli BL21-DE3; inhibitors preincubated 15 min at room temperature

Why This Matters

For researchers studying Cdc25A-dependent pathways (cell cycle regulation, oncology), Glucolipsin A provides a tool that avoids confounding PTP1B-mediated effects (insulin signaling, metabolic regulation), unlike caloporoside which simultaneously perturbs both phosphatase axes.

• [1] Fürstner A, Ruiz-Caro J, Prinz H, Waldmann H. Structure Assignment, Total Synthesis, and Evaluation of the Phosphatase Modulating Activity of Glucolipsin A. J Org Chem. 2004 Jan 23;69(2):459-467. doi:10.1021/jo035079f. PMID: 14725460. View Source

Stereochemical Identity by Total Synthesis

The full stereostructure of Glucolipsin A was conclusively established as (2R,2′R,3S,3′S) through total synthesis of all four possible C₂-symmetric diastereomers (compounds 24, 26, 28, and 30) and comparison of their ¹H and ¹³C NMR spectroscopic data with those of the natural product [1]. Only the (2R,2′R,3S,3′S)-isomer 24 showed an NMR pattern superimposable with authentic Glucolipsin A [1]. Notably, all four diastereomers exhibited 'identical [Cdc25A IC₅₀ values] within the error limit,' indicating that the absolute configuration of the core stereocenters does not govern Cdc25A inhibition [1]. However, the correct stereochemistry is essential for: (i) confidence in material identity for reproducible experimentation, and (ii) potential glucokinase-related assays where stereochemical requirements have not been systematically mapped.

Stereochemistry

Supporting evidence

Only (2R,2′R,3S,3′S)-isomer matches natural product NMR; all four diastereomers equipotent on Cdc25A

Identity confirmation for material reproducibility

Stereochemistry essential for glucokinase study consistency

Evidence Dimension	Stereochemical identity confirmation and diastereomer biological comparison
Target Compound Data	Natural Glucolipsin A = (2R,2′R,3S,3′S)-isomer 24; Cdc25A IC₅₀ = low micromolar
Comparator Or Baseline	Synthetic diastereomers 26 (2S,3R), 28 (2R,3R), 30 (2S,3S): all show identical Cdc25A IC₅₀ values within error; 24 uniquely matches natural product NMR
Quantified Difference	NMR: isomer 24 uniquely superimposable with natural Glucolipsin A; biological: all four diastereomers equipotent against Cdc25A
Conditions	Total synthesis via auxiliary-guided aldol reactions, glycosidation, and macrodilactonization; NMR comparison in MeOH-d₄; Cdc25A inhibition assay

Why This Matters

Procurement of synthetic or isolated Glucolipsin A with verified (2R,2′R,3S,3′S) stereochemistry ensures identity match with the literature-defined natural product, which is critical for reproducibility; purchasing misassigned stereoisomers could confound glucokinase-related assays even though Cdc25A inhibition appears stereochemically tolerant.

• [1] Fürstner A, Ruiz-Caro J, Prinz H, Waldmann H. Structure Assignment, Total Synthesis, and Evaluation of the Phosphatase Modulating Activity of Glucolipsin A. J Org Chem. 2004 Jan 23;69(2):459-467. doi:10.1021/jo035079f. PMID: 14725460. View Source

Macrodiolide Scaffold Requirement

Systematic comparison within the Fürstner study revealed that phosphatase inhibitory activity is exquisitely dependent on the intact macrodiolide scaffold. Cycloviracin B1 synthetic intermediates (compounds 35–37), which differ from the glucolipsin series 'by only one stereogenic center missing in their β-hydroxyester segments and by the presence of at least one polar headgroup at the lipidic appendices,' were completely inactive against both Cdc25A and PTP1B [1]. This contrasts sharply with the glucolipsin diastereomers, all of which retained Cdc25A inhibitory activity, demonstrating that the macrodiolide core—rather than individual stereocenters—is the minimal pharmacophoric element [1]. Furthermore, the observation that monomeric β-hydroxyacids (31, 32, 33) stimulated PTP1B activity at 1–5 µM while the dimeric macrodiolides did not underscores the functional divergence between monomeric and dimeric forms [1].

Scaffold Requirement

Class-level inference

Intact macrodiolide required; cycloviracin intermediates inactive; monomers stimulate PTP1B

Scaffold-dependent activity context

Degraded or monomeric material may lose Cdc25A inhibition

Evidence Dimension	Macrodiolide scaffold requirement for Cdc25A inhibition
Target Compound Data	Glucolipsin A (macrodiolide): Cdc25A IC₅₀ = low micromolar; PTP1B: inactive
Comparator Or Baseline	Cycloviracin B1 intermediates (35-37): inactive against both Cdc25A and PTP1B; Monomeric β-hydroxyacids (31-33): stimulate PTP1B at 1-5 µM, no Cdc25A inhibition data reported for monomers
Quantified Difference	Macrodiolide scaffold: Cdc25A-active; modified acyclic analogs: inactive; monomers: PTP1B stimulatory
Conditions	In vitro phosphatase assays under identical conditions (see Evidence Item 2); glycolipid panel synthesized and tested in the same laboratory

Why This Matters

This class-level SAR indicates that only the intact macrodiolide glycolipid architecture delivers the Cdc25A-selective inhibitory phenotype; procurement of degraded, monomerized, or structurally modified material would eliminate the defining biological activity, justifying the need for analytically verified Glucolipsin A rather than cheaper glycolipid mixtures or degradation products.

• [1] Fürstner A, Ruiz-Caro J, Prinz H, Waldmann H. Structure Assignment, Total Synthesis, and Evaluation of the Phosphatase Modulating Activity of Glucolipsin A. J Org Chem. 2004 Jan 23;69(2):459-467. doi:10.1021/jo035079f. PMID: 14725460. View Source

Glucolipsin A Research Applications

Cdc25A-Selective Chemical Probe

Glucolipsin A's defining property—Cdc25A inhibition in the low micromolar range with essentially no activity against PTP1B at concentrations up to 50 µM [1]—makes it suitable as a pathway-selective chemical probe in cell cycle regulation studies. Unlike the dual Cdc25A/PTP1B inhibitor caloporoside [1], Glucolipsin A allows interrogation of Cdc25A-dependent phenotypes (cell cycle arrest, oncogenic signaling) without simultaneous perturbation of insulin receptor signaling via PTP1B. Researchers should verify Cdc25A overexpression status in their cellular models given the documented overexpression of Cdc25A and Cdc25B in multiple human tumor types [1].

Glucokinase Activation Studies

For researchers investigating hepatic glucose metabolism, Glucolipsin A provides a validated glucokinase activator tool with a defined RC₅₀ of 5.4 µM for relief of FAC-mediated glucokinase inhibition [2]. The availability of Glucolipsin B (RC₅₀ = 4.6 µM) from the same discovery program [2] enables paired-compound dose-response studies to correlate small potency differences with downstream metabolic effects. Users should note that the glucokinase-activating property was identified in a biochemical screen and has not been validated in cellular or in vivo models in the published literature.

Glycolipid Scaffold Reference Standard

The complete stereochemical definition of Glucolipsin A as (2R,2′R,3S,3′S) and the availability of all four diastereomers through the published total synthesis route [1] position this compound as a reference standard for glycolipid-focused natural product libraries. The demonstrated scaffold-dependence of phosphatase activity—where intact macrodiolides are active but closely related acyclic intermediates are completely inactive [1]—provides a built-in negative control framework for screening campaigns. Procurement of analytically verified Glucolipsin A with documented stereochemical purity is essential for use as a positive control in such screens.

Macrodilactonization Methodology Benchmark

The potassium cation-templated macrodilactonization methodology developed for Glucolipsin A total synthesis [1] serves as a benchmark transformation for synthetic chemistry groups working on complex macrodiolide natural products. The reported yields (54% for the parent system, with similar outcomes across all stereoisomeric hydroxy acid substrates) and the striking preference for cyclic dimer formation (87% dimer vs. 11% monomer in HPLC analysis of crude reaction mixtures) [1] provide quantitative benchmarks for evaluating alternative cyclization strategies. Procurement of authentic Glucolipsin A enables direct chromatographic and spectroscopic comparison when validating new synthetic approaches.

Application

Selection Property

Validation Focus

Cdc25A pathway-selective probe studies

Cdc25A selectivity over PTP1B at tested concentrations

Cell cycle endpoint assays; Cdc25A overexpression status in model

Glucokinase activation pathway research

FAC-mediated glucokinase inhibition relief profile

Dose-response in metabolic models; in vivo validation absent

Glycolipid library screening reference

Stereochemically defined macrodiolide scaffold

Scaffold-dependent activity confirmation; NMR identity match

Macrodiolide synthesis methodology evaluation

Cyclization dimer/monomer selectivity benchmark

Method comparison against published macrodilactonization outcomes

• [1] Fürstner A, Ruiz-Caro J, Prinz H, Waldmann H. Structure Assignment, Total Synthesis, and Evaluation of the Phosphatase Modulating Activity of Glucolipsin A. J Org Chem. 2004 Jan 23;69(2):459-467. doi:10.1021/jo035079f. PMID: 14725460. View Source
• [2] Qian-Cutrone J, Ueki T, Huang S, et al. Glucolipsin A and B, two new glucokinase activators produced by Streptomyces purpurogeniscleroticus and Nocardia vaccinii. J Antibiot (Tokyo). 1999 Mar;52(3):245-255. doi:10.7164/antibiotics.52.245. PMID: 10348039. View Source